Cas no 1214164-70-1 (1-Ethyl-3-phenylpiperazine-2,5-dione)

• Product Name: 1-Ethyl-3-phenylpiperazine-2,5-dione
• CAS No: 1214164-70-1
• MF: C₁₂H₁₄N₂O₂
• MW: 218.251762866974
• CID: 5717103
• PubChem ID: 14833682
• Update Time: 2025-05-19

1-Ethyl-3-phenylpiperazine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-phenylpiperazine-2,5-dione
• 1-Ethyl-3-phenylpiperazine-2,5-dione

• Inchi： 1S/C12H14N2O2/c1-2-14-8-10(15)13-11(12(14)16)9-6-4-3-5-7-9/h3-7,11H,2,8H2,1H3,(H,13,15)
• InChI Key： BXNZRUWLEZRHJK-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)NC(CN1CC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-Ethyl-3-phenylpiperazine-2,5-dione

Introduction to 1-Ethyl-3-phenylpiperazine-2,5-dione (CAS No: 1214164-70-1)

1-Ethyl-3-phenylpiperazine-2,5-dione, identified by the Chemical Abstracts Service Number (CAS No) 1214164-70-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound belongs to the piperazine class, characterized by its unique structural framework that includes a six-membered ring containing nitrogen atoms. The presence of ethyl and phenyl substituents, along with the diketone functional group, imparts distinct chemical properties that make it a subject of interest in synthetic chemistry and potential medicinal applications.

The molecular structure of 1-Ethyl-3-phenylpiperazine-2,5-dione consists of a piperazine core substituted with an ethyl group at the 1-position and a phenyl group at the 3-position, with diketone groups at the 2 and 5 positions. This configuration contributes to its reactivity and versatility in chemical transformations. The compound’s ability to undergo various reactions, such as condensation and cyclization, makes it a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in 1-Ethyl-3-phenylpiperazine-2,5-dione due to its potential role in pharmaceutical development. Researchers have been exploring its derivatives as candidates for treating neurological disorders, including depression and anxiety. The piperazine moiety is known for its interaction with serotonin receptors, which are crucial in regulating mood and behavior. The diketone groups provide additional sites for functionalization, allowing chemists to design molecules with enhanced pharmacological properties.

One of the most compelling aspects of 1-Ethyl-3-phenylpiperazine-2,5-dione is its utility as a building block in medicinal chemistry. Its structural features enable the synthesis of a wide range of analogs that can be screened for biological activity. For instance, modifications at the phenyl ring or the ethyl substituent can alter the compound’s affinity for specific receptors or enzymes. This flexibility has led to several studies aimed at optimizing its pharmacokinetic and pharmacodynamic profiles.

Recent advancements in computational chemistry have further accelerated the exploration of 1-Ethyl-3-phenylpiperazine-2,5-dione. Molecular modeling techniques allow researchers to predict how different derivatives might behave in biological systems before conducting costly laboratory experiments. This approach has not only streamlined drug discovery but also provided insights into the structural requirements for effective therapeutic agents. For example, studies have shown that certain modifications can enhance binding affinity to serotonin transporters, which are implicated in conditions like depression.

The synthesis of 1-Ethyl-3-phenylpiperazine-2,5-dione itself is an intriguing process that highlights the ingenuity of organic chemists. Traditional methods involve multi-step reactions starting from readily available precursors such as ethylamine and phenylacetic acid. More recent approaches have focused on catalytic methods that improve yield and reduce byproducts. These innovations underscore the ongoing efforts to refine synthetic routes for this important intermediate.

In addition to its pharmaceutical applications, 1-Ethyl-3-phenylpiperazine-2,5-dione has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis or as a component in functional materials. The versatility of this compound underscores its importance beyond traditional drug discovery.

The future direction of research on 1-Ethyl-3-phenylpiperazine-2,5-dione is likely to be shaped by emerging trends in precision medicine and personalized therapy. As our understanding of genetic and environmental factors influencing health improves, so does the demand for tailored therapeutic strategies. Compounds like 1-Ethyl-3-phenylpiperazine-2,5-dione, with their modifiable structures and well-characterized biological interactions, are poised to play a key role in this evolving landscape.

Overall,1-Ethyl-3-phenylpiperazine -2 ,5 -dione (CAS No:1214164 -70 -1) represents a fascinating intersection of chemistry and medicine . Its unique structure , reactivity ,and potential applications make it a valuable asset for researchers across multiple disciplines . As scientific methodologies continue to advance ,the possibilities for harnessing this compound’s full potential will undoubtedly expand .